N-(2-ethylphenyl)-2-(4-methyl-6-oxo-2-phenylpyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-(4-methyl-6-oxo-2-phenylpyrimidin-1-yl)acetamide
• InChI: InChI=1S/C21H21N3O2/c1-3-16-9-7-8-12-18(16)23-19(25)14-24-20(26)13-15(2)22-21(24)17-10-5-4-6-11-17/h4-13H,3,14H2,1-2H3,(H,23,25)
• InChI Key: BQIILYOVJSBYSD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2C(=O)C=C(N=C2C3=CC=CC=C3)C
• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol
• CAS No.: 1260924-96-6

Description

N-(2-ethylphenyl)-2-(4-methyl-6-oxo-2-phenylpyrimidin-1(6H)-yl)acetamide, also known as EPPA, is a chemical compound that has gained attention in the scientific community due to its potential use in various fields, including medicine and agriculture.

Mechanism of Action

The mechanism of action of N-(2-ethylphenyl)-2-(4-methyl-6-oxo-2-phenylpyrimidin-1(6H)-yl)acetamide is not fully understood, but it is believed to involve the inhibition of enzymes involved in DNA replication and repair. This leads to the accumulation of DNA damage and ultimately cell death. It has also been suggested that this compound may disrupt the cell membrane of microorganisms, leading to their death.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in animal models, indicating that it may be a safe compound for use in humans. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-ethylphenyl)-2-(4-methyl-6-oxo-2-phenylpyrimidin-1(6H)-yl)acetamide in lab experiments is its relatively low cost compared to other compounds with similar properties. However, its low solubility in water can make it difficult to work with in certain applications.

Future Directions

There are several potential future directions for research on N-(2-ethylphenyl)-2-(4-methyl-6-oxo-2-phenylpyrimidin-1(6H)-yl)acetamide. One area of interest is its use as an anticancer agent, particularly in combination with other drugs. Additionally, further studies are needed to fully understand its antimicrobial and insecticidal properties, as well as its potential use in agriculture. Finally, the development of more efficient synthesis methods for this compound could make it more accessible for use in various applications.

Synthesis Methods

N-(2-ethylphenyl)-2-(4-methyl-6-oxo-2-phenylpyrimidin-1(6H)-yl)acetamide can be synthesized using a multi-step process that involves the reaction of 2-phenyl-4,6-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid with 2-ethylphenylamine and acetic anhydride. The resulting product is purified using recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

N-(2-ethylphenyl)-2-(4-methyl-6-oxo-2-phenylpyrimidin-1(6H)-yl)acetamide has been studied for its potential use as an anticancer agent, as it has been found to inhibit the growth and proliferation of cancer cells. It has also been investigated for its antimicrobial activity, particularly against bacteria and fungi. Additionally, this compound has been shown to have insecticidal properties, making it a potential candidate for use in agriculture.